Cas no 68081-81-2 (Sodium (C10-16)alkylbenzenesulfonate)
68081-81-2 structure
Product Name:Sodium (C10-16)alkylbenzenesulfonate
CAS No:68081-81-2
MF:C17H27NaO3S
MW:334.449255228043
CID:58692
PubChem ID:23707964
Update Time:2025-04-18
Sodium (C10-16)alkylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Sodium (C10-16)alkylbenzenesulfonate
- Mono(C10-16)alkylbenzenesulfonic acid sodium salt
- Calsoft F-90
- Sodium(C10-16)alkylbenzenesulfonate
- 68081-81-2
- Sodium 4-(undecan-3-yl)benzene-1-sulfonate
- 18777-52-1
- sodium;4-undecan-3-ylbenzenesulfonate
- 127184-52-5
- DTXSID2058679
- FT-0623428
-
- Inchi: 1S/C17H28O3S.Na/c1-3-5-6-7-8-9-10-15(4-2)16-11-13-17(14-12-16)21(18,19)20;/h11-15H,3-10H2,1-2H3,(H,18,19,20);/q;+1/p-1
- InChI Key: HUKUZKXWBQJYTO-UHFFFAOYSA-M
- SMILES: S(C1C=CC(=CC=1)C(CC)CCCCCCCC)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 334.158
- Monoisotopic Mass: 334.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 10
- Complexity: 357
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6A^2
Experimental Properties
- Density: 1 at 68 °F (USCG, 1999)
- Boiling Point: °Cat760mmHg
- Flash Point: °C
Sodium (C10-16)alkylbenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01WK2G-500g |
Sodium(C10-16)alkylbenzenesulfonate |
68081-81-2 | 98% | 500g |
$67.00 | 2025-02-11 |
Sodium (C10-16)alkylbenzenesulfonate Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
68081-81-2 (Sodium (C10-16)alkylbenzenesulfonate) Related Products
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